Cas no 108132-57-6 (Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-)

• Product Name: Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-
• CAS No: 108132-57-6
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 213550
• PubChem ID: 737529
• Update Time: 2025-04-19

Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(3,5-dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)-
• (3,5-dimethylpyrazol-1-yl)-(3,4,5-trimethoxyphenyl)methanone
• (3,5-Dimethyl-1H-pyrazol-1-yl)(3,4,5-trimethoxyphenyl)methanone
• (3,5-Dimethyl-pyrazol-1-yl)-(3,4,5-trimethoxy-phenyl)-methanone
• HMS2397L09
• MLS000105210
• Oprea1_867285
• SCHEMBL18131009
• BRN 5969684
• CHEMBL1564861
• F0890-0439
• BIM-0015725.P001
• Pyrazole, 3,5-dimethyl-1-(3,4,5-trimethoxybenzoyl)-
• SR-01000446738
• AB00077001-01
• DTXSID20148418
• SMR000102091
• Oprea1_435505
• AKOS000647371
• Cambridge id 5257601
• CBMicro_015933
• 3,5-Dimethyl-1-(3,4,5-trimethoxybenzoyl)pyrazole
• 108132-57-6
• 3,5-DIMETHYL-1-(3,4,5-TRIMETHOXYBENZOYL)-1H-PYRAZOLE
• SR-01000446738-1
• EU-0039791

• Inchi： 1S/C15H18N2O4/c1-9-6-10(2)17(16-9)15(18)11-7-12(19-3)14(21-5)13(8-11)20-4/h6-8H,1-5H3
• InChI Key： KUFQYQWVZDXHJN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(N1C(C)=CC(C)=N1)=O)OC)OC

Computed Properties

• Exact Mass: 290.12674
• Monoisotopic Mass: 290.126657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6
• XLogP3: 2.5

Experimental Properties

• Density: 1.18
• Boiling Point: 469°Cat760mmHg
• Flash Point: 237.4°C
• Refractive Index: 1.546
• PSA: 62.58
• LogP: 2.21420